Cas no 1605331-76-7 (2-Methoxy-6-(trifluoromethyl)pyridine-4-boronic acid)

• Product Name: 2-Methoxy-6-(trifluoromethyl)pyridine-4-boronic acid
• CAS No: 1605331-76-7
• MF: C₇H₇BF₃NO₃
• MW: 220.94159245491
• CID: 4607934
• PubChem ID: 67513949
• Update Time: 2025-05-23

2-Methoxy-6-(trifluoromethyl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-METHOXY-6-(TRIFLUOROMETHYL)PYRIDINE-4-BORONIC ACID
• (2-Methoxy-6-(trifluoromethyl)pyridin-4-yl)boronic acid
• [2-METHOXY-6-(TRIFLUOROMETHYL)PYRIDIN-4-YL]BORONIC ACID
• AB71392
• AT14729
• DB-415761
• CS-0178288
• SCHEMBL2724555
• BS-34191
• (2-Methoxy-6-(trifluoromethyl)pyridin-4-yl)boronicacid
• 1605331-76-7
• B-[2-Methoxy-6-(trifluoromethyl)-4-pyridinyl]boronic acid
• 2-Methoxy-6-(trifluoromethyl)pyridine-4-boronic acid

• Inchi： 1S/C7H7BF3NO3/c1-15-6-3-4(8(13)14)2-5(12-6)7(9,10)11/h2-3,13-14H,1H3
• InChI Key： ZGPJQGHMUXHGFB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(B(O)O)C=C(N=1)OC)(F)F

Computed Properties

• Exact Mass: 221.047
• Monoisotopic Mass: 221.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6

Additional information on 2-Methoxy-6-(trifluoromethyl)pyridine-4-boronic acid

Introduction to 2-Methoxy-6-(trifluoromethyl)pyridine-4-boronic acid (CAS No. 1605331-76-7)

2-Methoxy-6-(trifluoromethyl)pyridine-4-boronic acid is a specialized boronic acid derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1605331-76-7, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including a methoxy group and a trifluoromethyl substituent on a pyridine ring, make it particularly valuable for constructing complex heterocyclic frameworks. The boronic acid functionality further enhances its utility in cross-coupling reactions, which are fundamental to modern drug discovery.

The significance of 2-Methoxy-6-(trifluoromethyl)pyridine-4-boronic acid lies in its role as a building block for the development of novel therapeutic agents. Boronic acids are well-known for their ability to participate in Suzuki-Miyaura cross-coupling reactions, a palladium-catalyzed process that allows for the formation of carbon-carbon bonds. This reaction is widely employed in the construction of diverse organic molecules, including pharmaceuticals and agrochemicals. The presence of both a methoxy group and a trifluoromethyl group in this compound imparts specific electronic and steric properties, which can be leveraged to fine-tune the biological activity of the final products.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in drug design. The trifluoromethyl group, in particular, is known to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. For instance, compounds containing trifluoromethyl groups have been shown to exhibit improved pharmacokinetic profiles, making them more suitable for clinical applications. The methoxy group, on the other hand, can influence the electronic properties of the molecule, potentially affecting its interaction with biological receptors. Together, these substituents make 2-Methoxy-6-(trifluoromethyl)pyridine-4-boronic acid a versatile intermediate for synthesizing high-value compounds.

In the context of current research, this compound has been utilized in the development of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with various diseases. By employing 2-Methoxy-6-(trifluoromethyl)pyridine-4-boronic acid as a precursor, researchers can access novel kinase inhibitors with optimized properties. For example, recent studies have demonstrated its use in generating pyridine-based scaffolds that exhibit potent inhibitory activity against specific kinases. These findings underscore the compound's potential as a tool for drug discovery.

The synthesis of 2-Methoxy-6-(trifluoromethyl)pyridine-4-boronic acid typically involves multi-step organic transformations, starting from commercially available pyridine derivatives. The introduction of the trifluoromethyl group often requires specialized reagents or catalytic systems to ensure high yield and selectivity. Similarly, the methoxy group is commonly incorporated through nucleophilic substitution reactions. The final step involves converting the pyridine halide or ketone into a boronic acid using established methods such as Miyaura borylation or direct boronation protocols.

One notable aspect of working with 2-Methoxy-6-(trifluoromethyl)pyridine-4-boronic acid is its stability under various reaction conditions. Boronic acids are generally sensitive to moisture and air, necessitating careful handling under inert atmospheres. However, this compound has been found to maintain its integrity under standard coupling conditions when used with appropriate catalysts and ligands. This stability makes it a reliable reagent for industrial-scale applications where reproducibility is paramount.

The applications of 2-Methoxy-6-(trifluoromethyl)pyridine-4-boronic acid extend beyond pharmaceuticals into agrochemicals and materials science. In agrochemistry, pyridine-based compounds are widely used as active ingredients in pesticides and herbicides due to their ability to interact with biological targets in pests and weeds. The unique structural features of this compound make it an attractive candidate for designing next-generation agrochemicals with enhanced efficacy and environmental safety.

From a materials science perspective, fluorinated pyridines have been explored for their potential in electronic devices and organic light-emitting diodes (OLEDs). The electron-withdrawing nature of the trifluoromethyl group can influence the electronic properties of conjugated polymers, making them suitable for optoelectronic applications. Researchers have investigated derivatives of this compound as building blocks for high-performance materials that exhibit desirable optical and electronic characteristics.

In summary, 2-Methoxy-6-(trifluoromethyl)pyridine-4-boronic acid (CAS No. 1605331-76-7) is a multifaceted compound with broad utility across multiple scientific disciplines. Its role as an intermediate in cross-coupling reactions underscores its importance in synthetic chemistry, while its structural features make it valuable for developing biologically active molecules. Recent research highlights its application in drug discovery, particularly in designing kinase inhibitors and other therapeutic agents. As our understanding of fluorinated heterocycles continues to grow, 2-Methoxy-6-(trifluoromethyl)pyridine-4-boronic acid is poised to remain a cornerstone material in both academic and industrial research.